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Compound of Interest |

3-Chloro-4-(2-
Compound Name:

methylpropoxy)aniline
CAS No.: 5493-76-5
Cat. No.: B3144295

Get Quote

In the landscape of medicinal chemistry, substituted anilines are a cornerstone class of
intermediates, providing a versatile scaffold for the synthesis of a vast array of bioactive
molecules.[1] Their utility spans pharmaceuticals, agrochemicals, and advanced materials. The
specific compound, 3-Chloro-4-(2-methylpropoxy)aniline (also known as 3-chloro-4-
isobutoxyaniline), presents a unique combination of structural features that make it a valuable
building block for drug development professionals.

The strategic placement of a chlorine atom at the 3-position and an isobutoxy group at the 4-
position on the aniline ring imparts specific electronic and steric properties. The chloro group,
being electron-withdrawing, can influence the pKa of the amine and provide a potential vector
for halogen bonding or metabolic blocking.[2] Conversely, the isobutoxy group is a moderately
lipophilic moiety that can enhance the compound's ability to cross cellular membranes,
potentially improving the pharmacokinetic profile of derivative molecules.[1] This guide provides
a comprehensive overview of a robust synthetic pathway for 3-Chloro-4-(2-
methylpropoxy)aniline, detailed protocols for its characterization, and an exploration of its
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application as a key intermediate in the synthesis of targeted therapeutics, such as kinase
inhibitors.[3]

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of the intermediate is
fundamental to its successful application in multi-step synthesis.

Property Value Reference
CAS Number 5493-76-5
Molecular Formula C10H14CINO
Molecular Weight 199.68 g/mol
Typically a solid, may be a pale
Appearance o
yellow or brown liquid
Synonyms 3-chloro-4-isobutoxyaniline
TXBJPPNVNUGOMN-
INChl Key

UHFFFAOYSA-N

Predicted Spectroscopic Data

While experimental spectra for this specific molecule are not widely published, a reliable
prediction of its key spectroscopic features can be made based on the analysis of analogous
compounds.[1]
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Spectroscopic Technique

Predicted Data

Aromatic protons (~6.5-7.0 ppm), Amine protons
(broad singlet, ~3.5-4.5 ppm), Methylene
protons of isobutoxy group (-CHz-, ~3.8 ppm,

1H NMR _ ,
doublet), Methine proton of isobutoxy group (-
CH-, ~2.0 ppm, multiplet), Methyl protons of
isobutoxy group (-CHs, ~1.0 ppm, doublet).
Six distinct aromatic carbon signals, four signals
13C NMR

corresponding to the isobutoxy group carbons.

Mass Spectrometry (MS)

Molecular ion peak (M+) corresponding to the
molecular weight (199.68), with a characteristic

M+2 isotope pattern for the single chlorine atom.

Infrared (IR)

Characteristic peaks for N-H stretching of the
primary amine (~3300-3500 cm~1), C-O-C
stretching of the ether (~1200-1250 cm~1), and
C-ClI stretching (~700-800 cm™1),

Proposed Synthetic Pathway and Protocols

A plausible and efficient synthesis of 3-Chloro-4-(2-methylpropoxy)aniline can be achieved

via a two-step process starting from the readily available 2-chloro-4-nitrophenol. This pathway

involves a Williamson ether synthesis followed by the chemical reduction of the nitro group.[1]

This strategy is widely adopted for the synthesis of substituted anilines due to its high yields

and operational simplicity.
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Step 1: Williamson Ether Synthesis
2-Chloro-4-nitrophenol

Isobutyl bromide, K2COs, DMF

v
3-Chloro-4-(2-methylpropoxy)nitrobenzene

Fe, NH4Cl, EtOH/H20

Step 2: Nitro Group Reduction

3-Chloro-4-(2-methylpropoxy)aniline

Click to download full resolution via product page

Overall synthetic workflow for 3-Chloro-4-(2-methylpropoxy)aniline.

Protocol 1: Synthesis of 3-Chloro-4-(2-
methylpropoxy)nitrobenzene

Obijective: To introduce the 2-methylpropoxy (isobutoxy) group via a Williamson ether

synthesis.

Rationale: This reaction proceeds via an Sn2 mechanism where the phenoxide, generated in
situ by a base, acts as a nucleophile, attacking the primary carbon of isobutyl bromide.
Potassium carbonate (K2CO:s) is a suitable base as it is strong enough to deprotonate the
phenol but mild enough to avoid side reactions. Dimethylformamide (DMF) is an excellent polar
aprotic solvent for this reaction, facilitating the dissolution of the reagents and promoting the

Sn2 pathway.
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Methodology:

e Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-
chloro-4-nitrophenol (1.0 eq), potassium carbonate (1.5 eq), and DMF.

» Reagent Addition: Stir the mixture at room temperature for 15 minutes. Add isobutyl bromide
(1.2 eq) dropwise to the suspension.

e Reaction: Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting phenol is
consumed.

o Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture
into a beaker containing cold water, which will precipitate the product.

« |solation: Filter the solid precipitate, wash thoroughly with water to remove inorganic salts
and residual DMF, and dry under vacuum.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to afford pure 3-chloro-4-(2-methylpropoxy)nitrobenzene.

Protocol 2: Synthesis of 3-Chloro-4-(2-
methylpropoxy)aniline

Objective: To reduce the nitro group of the intermediate to a primary amine.

Rationale: The reduction of an aromatic nitro group is a common and critical transformation.
While various methods exist (e.g., catalytic hydrogenation), reduction using iron powder in the
presence of an electrolyte like ammonium chloride (NH4Cl) in a mixed solvent system is a
classic, cost-effective, and highly efficient method.[4][5] The iron acts as the reducing agent,
being oxidized in the process, while the ethanol/water mixture provides a suitable medium for
the reaction.

Methodology:

e Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add
the 3-chloro-4-(2-methylpropoxy)nitrobenzene (1.0 eq), iron powder (3.0-4.0 eq), and
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ammonium chloride (0.5 eq).

e Solvent Addition: Add a mixture of ethanol and water (e.g., 4:1 v/v).

e Reaction: Heat the mixture to reflux (approximately 80 °C) with vigorous stirring. The reaction
is typically exothermic and should be monitored. Maintain reflux for 2-4 hours, or until TLC
analysis indicates complete consumption of the starting material.

o Workup: After cooling, filter the reaction mixture through a pad of celite to remove the iron
salts. Wash the celite pad with ethanol.

o Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. Add water
and ethyl acetate to the residue. Basify the aqueous layer with a saturated solution of
sodium bicarbonate (NaHCOs) to a pH > 7.

« |solation: Separate the organic layer. Extract the aqueous layer twice more with ethyl
acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure to yield the crude aniline.

 Purification: The product can be purified by flash column chromatography on silica gel using
a hexane/ethyl acetate gradient to afford the final 3-Chloro-4-(2-methylpropoxy)aniline.[6]

Application in the Synthesis of Kinase Inhibitors

Functionalized anilines are pivotal in the synthesis of modern kinase inhibitors, often forming
the core structure that anchors the molecule within the ATP-binding pocket of the target
enzyme.[3][7] 3-Chloro-4-(2-methylpropoxy)aniline is an ideal intermediate for coupling with
heterocyclic systems, such as quinazolines, to form potent inhibitors. For instance, in the
synthesis of drugs like Lapatinib and Gefitinib, an aniline derivative is coupled to a 4-
chloroquinazoline core via a nucleophilic aromatic substitution (SnAr) reaction.[7][8]
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Nucleophilic Aromatic Substitution (SNAr)

3-Chloro-4-(2-methylpropoxy)aniline Substituted 4-Chloroquinazoline

Kinase Inhibitor Scaffold
(4-Anilinoquinazoline)

Click to download full resolution via product page

Application in forming a 4-anilinoquinazoline kinase inhibitor core.

This SnAr reaction is highly effective, where the nucleophilic aniline displaces the chlorine atom
at the C4 position of the quinazoline ring, a position activated towards nucleophilic attack by
the adjacent ring nitrogens.[8] The specific substituents on the aniline, in this case, the chloro
and isobutoxy groups, are crucial for modulating the final compound's binding affinity,
selectivity, and pharmacokinetic properties.

Quality Control and Analytical Protocols

Ensuring the purity and identity of the synthesized intermediate is critical before its use in
subsequent synthetic steps, as impurities can lead to side reactions and complicate
purification.[9] High-Performance Liquid Chromatography (HPLC) is the recommended method
for purity analysis.

Protocol 3: HPLC Purity Analysis

Objective: To determine the purity of synthesized 3-Chloro-4-(2-methylpropoxy)aniline.

Rationale: A reverse-phase HPLC (RP-HPLC) method using a C18 column is highly effective
for separating non-polar to moderately polar organic molecules like substituted anilines from
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potential impurities.[9] Gradient elution allows for the efficient separation of compounds with a
range of polarities.

Parameter Recommended Condition
Column C18, 4.6 x 250 mm, 5 um particle size
] A: Water (with 0.1% TFA or Formic Acid) B:
Mobile Phase o ) ) )
Acetonitrile (with 0.1% TFA or Formic Acid)
) Start with 30% B, ramp to 95% B over 20
Gradient ) ]
minutes, hold for 5 minutes.
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Injection Volume 10 pyL
Column Temperature 30°C
Methodology:

o Standard Preparation: Accurately weigh and dissolve a reference standard of 3-Chloro-4-(2-
methylpropoxy)aniline in the mobile phase (initial conditions) to prepare a stock solution of
1 mg/mL. Prepare a working standard of 0.1 mg/mL by further dilution.

o Sample Preparation: Prepare the synthesized sample to be analyzed at a concentration of
approximately 0.1 mg/mL in the mobile phase.

o Chromatographic Run: Inject the standard and sample solutions into the HPLC system and
run the gradient method.

o Data Analysis: Determine the purity of the sample by calculating the area percentage of the
main peak relative to the total peak area in the chromatogram.[9] The identity of the peak
can be confirmed by comparing its retention time to that of the reference standard.
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HPLC Analysis Workflow

Prepare Standard & Lo . Integrate Peaks & o
(Sample Solutions (0.1 mg/mL) Inject into HPLC SystemHRun Gradient MethodHDetect at 254 anCalculate Area % Report Purity

Click to download full resolution via product page
Workflow for HPLC purity analysis.

Troubleshooting and Stability Considerations

Aniline derivatives can be susceptible to degradation, particularly oxidation, which often results
in discoloration (darkening) of the material.
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Problem

Potential Cause

Recommended

Reference

Solution

Product Discoloration

Oxidation due to
exposure to air and/or
light.

Store the final product
under an inert
atmosphere (e.g.,
nitrogen or argon) in a
sealed, amber-colored
vial at reduced

temperatures.

Low Yield in

Reduction Step

Incomplete reaction;

deactivation of iron

Ensure vigorous
stirring; briefly acid-

wash the iron powder [4]

surface. before use to activate
the surface.
Use a mobile phase
On-column with a neutral pH
Inconsistent HPLC degradation or buffer if instability is [10]
Results instability in an acidic observed. Analyze
mobile phase. samples promptly
after preparation.
The proposed route
(etherification of
Competitive N- nitrophenol followed
) ) alkylation if starting by reduction) avoids
Side Products in Ether
) from the this issue by having [11]
Synthesis ] )
corresponding the nitro group
aminophenol. present instead of the
amine during
alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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